4-(diethylsulfamoyl)-N-(3-methyl-6-methylsulfonyl-1,3-benzothiazol-2-ylidene)benzamide

• IUPAC Name: 4-(diethylsulfamoyl)-N-(3-methyl-6-methylsulfonyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C20H23N3O5S3/c1-5-23(6-2)31(27,28)15-9-7-14(8-10-15)19(24)21-20-22(3)17-12-11-16(30(4,25)26)13-18(17)29-20/h7-13H,5-6H2,1-4H3
• InChI Key: DNMBOKOGLMIBPC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)N=C2N(C3=C(S2)C=C(C=C3)S(=O)(=O)C)C
• Molecular Formula: C20H23N3O5S3
• Molecular Weight: 481.6 g/mol

Description

4-(diethylsulfamoyl)-N-(3-methyl-6-methylsulfonyl-1,3-benzothiazol-2-ylidene)benzamide is a useful research compound. Its molecular formula is C20H23N3O5S3 and its molecular weight is 481.6. The purity is usually 95%.
BenchChem offers high-quality 4-(diethylsulfamoyl)-N-(3-methyl-6-methylsulfonyl-1,3-benzothiazol-2-ylidene)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(diethylsulfamoyl)-N-(3-methyl-6-methylsulfonyl-1,3-benzothiazol-2-ylidene)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Electrophysiological Activity in Cardiac Applications

• Research has explored compounds similar to the requested chemical in the context of cardiac electrophysiological activity. These studies focus on their potential as class III agents, used in treating arrhythmias (Morgan et al., 1990).

Inhibition of Carbonic Anhydrase Isoenzymes

• Several studies have investigated the inhibitory effects of related aromatic sulfonamides on carbonic anhydrase isoenzymes, which are relevant in various physiological processes, including respiration and the renal system (Supuran et al., 2013).

Anticancer Activity

• Research into similar benzamide derivatives has revealed their potential in inducing pro-apoptotic effects in cancer cell lines, suggesting their relevance in the development of anticancer therapies (Yılmaz et al., 2015).

Antimicrobial and Antifungal Properties

• Certain benzamide derivatives have been studied for their antimicrobial and antifungal properties, particularly against Gram-positive and Gram-negative bacteria, as well as Candida albicans (Sych et al., 2019).

Biological Activity Screening

• Compounds in this chemical category have been synthesized and screened for various biological activities, contributing to an understanding of their potential therapeutic applications (Havaldar & Khatri, 2006).

Molecular Structure and Acidity Analysis

• Theoretical studies have been conducted on the molecular structure and gas-phase acidity of similar sulfonamides, providing insights into their chemical properties and interactions (Remko, 2003).